Cas no 68984-82-7 (20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene)

• Product Name: 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene
• CAS No: 68984-82-7
• MF: C₂₄H₃₀N₂O₈
• MW: 474.503607273102
• CID: 6377046
• PubChem ID: 591961
• Update Time: 2025-11-01

20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene Chemical and Physical Properties

Names and Identifiers

• 68984-82-7
• 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene
• MixCom6_000477
• EN300-33187980
• AKOS000678875
• LJZFZONHBHJOJM-UHFFFAOYSA-N
• N,N'-6,7,9,10,17,18,20,21-OCTAHYDRODIBENZO[B,K][1,4,7,10,13,16]HEXAOXACYCLOOCTADECINE-2,13-DIYLDIACETAMIDE
• N-[13-(Acetylamino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin-2-yl]acetamide #
• N-{24-acetamido-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0,9,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl}acetamide
• ChemDiv1_028285
• SR-01000389291
• SR-01000389291-1
• HMS667F15

• Inchi： 1S/C24H30N2O8/c1-17(27)25-19-3-5-21-23(15-19)33-13-9-29-8-12-32-22-6-4-20(26-18(2)28)16-24(22)34-14-10-30-7-11-31-21/h3-6,15-16H,7-14H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： LJZFZONHBHJOJM-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC(=CC=2OCCOCCOC2C=CC(=CC1=2)NC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 474.20021592g/mol
• Monoisotopic Mass: 474.20021592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene

Comprehensive Analysis of 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene (CAS No. 68984-82-7)

In the realm of macrocyclic compounds, 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene (CAS No. 68984-82-7) stands out as a structurally intricate and functionally versatile molecule. This compound belongs to the family of crown ether derivatives, which are renowned for their ability to selectively bind cations, making them invaluable in supramolecular chemistry, molecular recognition, and sensor development. The presence of diacetamido groups and dibenzo rings in its structure enhances its binding affinity and stability, opening doors to innovative applications in material science and pharmaceuticals.

The growing interest in host-guest chemistry and artificial ion channels has propelled research into 68984-82-7. Scientists are particularly intrigued by its potential in drug delivery systems, where its macrocyclic framework could encapsulate therapeutic agents, improving bioavailability and targeted release. Recent studies also explore its role in green chemistry, as its selective binding properties may reduce waste in catalytic processes. These applications align with the global push for sustainable technologies, a hot topic in both academic and industrial circles.

From a synthetic perspective, 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene exemplifies the elegance of organic synthesis. Its preparation often involves multi-step reactions, including cyclization and acetylation, requiring precise control over reaction conditions. Researchers frequently search for optimized synthesis protocols to improve yields and purity, reflecting the compound's complexity. Advanced techniques like HPLC purification and NMR characterization are critical to ensure its structural integrity, topics frequently discussed in chemical forums and research publications.

The compound's spectroscopic properties are equally fascinating. Its UV-Vis absorption and fluorescence emission spectra make it a candidate for optical sensors, a field gaining traction due to demands for environmental monitoring and biomedical diagnostics. Users often inquire about its solubility in polar solvents like DMSO or methanol, crucial for experimental design. Additionally, its stability under varying pH conditions is a recurring question in research communities, highlighting its practical relevance.

Beyond academia, 68984-82-7 has sparked interest in industrial applications. Its potential in membrane technologies for ion separation or wastewater treatment aligns with the rising demand for pollution control solutions. Companies exploring smart materials also investigate its incorporation into polymers to create responsive surfaces. These trends mirror broader societal concerns about clean water access and advanced material innovation, making the compound a timely subject for discussion.

Safety and handling of 20,24-Diacetamido-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Storage typically involves anhydrous conditions to prevent hydrolysis of its acetamido groups, a detail often sought by laboratory technicians and inventory managers.

In conclusion, CAS No. 68984-82-7 represents a nexus of chemical ingenuity and applied science. Its multifaceted nature bridges fundamental research and technological innovation, addressing contemporary challenges from healthcare to environmental sustainability. As synthetic methodologies advance and interdisciplinary collaborations grow, this compound will likely remain at the forefront of molecular design discussions, captivating chemists and material scientists alike.